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Abstract
Paeoniflorin (PF), a monoterpene glycoside and the principal bioactive component of Paeonia

lactiflora Pall. (white peony root), has garnered significant attention for its potent anti-

inflammatory and immunomodulatory properties.[1][2] Extensively utilized in traditional Chinese

medicine for autoimmune and inflammatory conditions, emerging evidence elucidates its

molecular mechanisms, positioning it as a promising therapeutic candidate for a spectrum of

immune-mediated diseases.[1] This technical guide provides an in-depth analysis of

paeoniflorin's role in modulating immune responses, with a focus on its effects on key immune

cells, regulation of cytokine and chemokine production, and its influence on critical signaling

pathways. This document is intended to serve as a comprehensive resource for researchers,

scientists, and professionals in drug development, offering detailed experimental

methodologies, quantitative data summaries, and visual representations of its mechanisms of

action.
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The immune system, a complex network of cells and molecules, is essential for defending

against pathogens while maintaining tolerance to self-antigens. Dysregulation of this intricate

balance can lead to a variety of pathologies, including chronic inflammation and autoimmune

diseases. Paeoniflorin has demonstrated a remarkable ability to restore immune homeostasis

by targeting multiple facets of the immune response.[1] It has been shown to modulate the

function and activation of various immune cells, reduce the production of inflammatory

mediators, and rectify aberrant signaling pathways.[1][3] This guide will systematically explore

the cellular and molecular targets of paeoniflorin in the immune system.

Modulation of Immune Cells by Paeoniflorin
Paeoniflorin exerts its immunomodulatory effects by influencing a diverse range of immune

cells, including macrophages, dendritic cells (DCs), and T lymphocytes. Its actions often

involve shifting the balance from pro-inflammatory to anti-inflammatory or regulatory

phenotypes.

Macrophages
Macrophages, key players in both innate and adaptive immunity, exhibit remarkable plasticity,

polarizing into pro-inflammatory M1 or anti-inflammatory M2 phenotypes in response to

microenvironmental cues. Paeoniflorin has been shown to suppress the M1 phenotype and

promote the M2 phenotype.[4]

Inhibition of M1 Polarization: Paeoniflorin inhibits the lipopolysaccharide (LPS)-induced M1

macrophage activation by decreasing the expression of inducible nitric oxide synthase

(iNOS) and the subsequent production of nitric oxide (NO).[4][5]

Promotion of M2 Polarization: Conversely, paeoniflorin enhances the interleukin-4 (IL-4)-

induced M2 macrophage function, characterized by the upregulation of Arginase-1 (Arg-1).[4]

Dendritic Cells (DCs)
As the most potent antigen-presenting cells, DCs are crucial for initiating T cell-mediated

immune responses. Paeoniflorin can inhibit the maturation and immunostimulatory capacity of

DCs, thereby dampening excessive T cell activation.[6]
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Inhibition of DC Maturation: Paeoniflorin has been demonstrated to inhibit the upregulation

of co-stimulatory molecules such as CD40, CD80, and CD86, as well as Major

Histocompatibility Complex II (MHC II) on DCs stimulated with allergens like 1-chloro-2,4-

dinitrobenzene (DNCB).[6]

Induction of Regulatory DCs: Paeoniflorin can induce the generation of regulatory DCs from

human peripheral blood monocyte-derived immature DCs. These regulatory DCs exhibit low

expression of co-stimulatory molecules and an enhanced ability to promote the proliferation

of regulatory T cells (Tregs).[7]

T Lymphocytes
Paeoniflorin directly and indirectly modulates T lymphocyte proliferation and differentiation,

contributing to its therapeutic effects in T cell-mediated autoimmune diseases.

Inhibition of Th1 and Th17 Cell Differentiation: In mouse models of allergic contact

dermatitis, oral administration of paeoniflorin was found to reduce the proliferation of IFN-γ-

producing Th1 cells and IL-17-producing Th17 cells.[8]

Promotion of Regulatory T cells (Tregs): Paeoniflorin-treated DCs have a diminished

capacity to stimulate allogeneic T cell proliferation but can induce the expansion of

CD4+CD25+Foxp3+ Tregs.[6]

Quantitative Effects of Paeoniflorin on Immune
Responses
The immunomodulatory effects of paeoniflorin are dose-dependent. The following tables

summarize the quantitative data from various in vitro and in vivo studies.

Table 1: In Vitro Effects of Paeoniflorin on Macrophages
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Cell Line Stimulant
Parameter
Measured

Paeoniflorin
Concentrati
on/Dose

Observed
Effect

Reference

RAW 264.7 LPS
NO

Production

IC50: 2.2 x

10⁻⁴ mol/L

Inhibition of

NO

production

[9]

RAW 264.7 LPS
PGE2

Production
Not specified

27.56%

inhibition
[9]

RAW 264.7 LPS
TNF-α

Production
Not specified

20.57%

inhibition
[9]

RAW 264.7 LPS
IL-6

Production
Not specified

29.01%

inhibition
[9]

RAW 264.7 LPS
iNOS Gene

Expression
Not specified

35.65%

inhibition
[9]

RAW 264.7 LPS
COX-2 Gene

Expression
Not specified

38.08%

inhibition
[9]

RAW 264.7 LPS
IL-6 Gene

Expression
Not specified

19.72%

inhibition
[9]

RAW 264.7 LPS
TNF-α Gene

Expression
Not specified

45.19%

inhibition
[9]

BMDM LPS
IL-6 mRNA

Expression

Dose-

dependent

Significant

reduction
[10]

BMDM LPS
IL-1β mRNA

Expression

Dose-

dependent

Significant

reduction
[10]

LPS: Lipopolysaccharide; NO: Nitric Oxide; PGE2: Prostaglandin E2; TNF-α: Tumor Necrosis

Factor-alpha; IL-6: Interleukin-6; iNOS: Inducible Nitric Oxide Synthase; COX-2:

Cyclooxygenase-2; IC50: Half-maximal inhibitory concentration; BMDM: Bone Marrow-Derived

Macrophages.
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Table 2: In Vitro Effects of Paeoniflorin on Dendritic
Cells and T Cells

Cell Type Stimulant
Parameter
Measured

Paeoniflorin
Concentrati
on/Dose

Observed
Effect

Reference

Murine

BMDCs
DNCB

IL-12p70

Secretion

Dose-

dependent

Decreased

secretion
[6]

Murine

BMDCs
DNCB

IL-10

Production

Dose-

dependent

Increased

production
[6]

Murine

BMDCs
DNCB

TGF-β

Production

Dose-

dependent

Increased

production
[6]

Murine Naïve

CD4+ T cells

Co-culture

with PF-

treated DCs

Th17 Cell

Differentiation
Not specified

Decreased

percentage of

Th17 cells

[11]

Human

PBMCs
rhIL-1β

Cell

Proliferation
Not specified

Significant

inhibition
[4]

Human

PBMCs
rhIL-1β

IL-17

Production
Not specified

Down-

regulated

production

[4]

Human

PBMCs
rhIL-1β

IL-10

Production
Not specified

Up-regulated

production
[4]

BMDCs: Bone Marrow-Derived Dendritic Cells; DNCB: 1-chloro-2,4-dinitrobenzene; IL:

Interleukin; TGF-β: Transforming Growth Factor-beta; PBMCs: Peripheral Blood Mononuclear

Cells; rhIL-1β: recombinant human Interleukin-1 beta.

Key Signaling Pathways Modulated by Paeoniflorin
Paeoniflorin's immunomodulatory effects are mediated through its influence on several critical

intracellular signaling pathways that govern inflammation and immune cell function.

NF-κB Signaling Pathway
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The Nuclear Factor-kappa B (NF-κB) pathway is a cornerstone of inflammatory responses,

regulating the expression of numerous pro-inflammatory genes. Paeoniflorin has been

consistently shown to inhibit NF-κB activation.[5][12] It achieves this by preventing the

phosphorylation and subsequent degradation of the inhibitory protein IκBα, which in turn blocks

the nuclear translocation of the active NF-κB p65 subunit.[12][13]
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Caption: Paeoniflorin inhibits the NF-κB signaling pathway.

MAPK Signaling Pathway
The Mitogen-Activated Protein Kinase (MAPK) signaling pathways, including p38, ERK1/2, and

JNK, are crucial for transducing extracellular signals into cellular responses, such as

inflammation and apoptosis. Paeoniflorin has been shown to inhibit the phosphorylation and

activation of p38, ERK1/2, and JNK in various immune cells, thereby suppressing downstream

inflammatory responses.[5][14]
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Caption: Paeoniflorin inhibits MAPK signaling pathways.

JAK/STAT Signaling Pathway
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The Janus Kinase/Signal Transducer and Activator of Transcription (JAK/STAT) pathway is

critical for cytokine signaling. Paeoniflorin can modulate this pathway to influence immune cell

differentiation and function. For instance, it has been shown to suppress the IL-6/STAT3

pathway in dendritic cells, which is crucial for Th17 cell differentiation.[15]
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Caption: Paeoniflorin modulates the JAK/STAT signaling pathway.

NLRP3 Inflammasome
The NLRP3 inflammasome is a multiprotein complex that plays a critical role in innate immunity

by activating caspase-1 and inducing the maturation of pro-inflammatory cytokines IL-1β and

IL-18. Paeoniflorin has been shown to inhibit the activation of the NLRP3 inflammasome,

thereby reducing the release of these potent inflammatory mediators.[2]
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Caption: Paeoniflorin inhibits NLRP3 inflammasome activation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 17 Tech Support

https://www.benchchem.com/product/b7979393/docs?utm_src=pdf-body-img#paeoniflorin-s-role-in-modulating-immune-responses-a-technical-guide
https://www.benchchem.com/product/b7979393/docs?utm_src=pdf-body#paeoniflorin-s-role-in-modulating-immune-responses-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7979393?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Experimental Protocols
This section provides standardized protocols for key in vitro experiments to assess the

immunomodulatory effects of paeoniflorin.

In Vitro Macrophage Polarization Assay
Objective: To determine the effect of paeoniflorin on macrophage polarization.

Materials:

RAW 264.7 murine macrophage cell line

DMEM supplemented with 10% FBS and 1% penicillin-streptomycin

Paeoniflorin (dissolved in DMSO, final concentration of DMSO <0.1%)

LPS (for M1 polarization)

IL-4 (for M2 polarization)

Griess Reagent for NO measurement

ELISA kits for TNF-α, IL-6, and IL-10

RNA extraction kit and reagents for qRT-PCR (primers for iNOS, Arg-1, etc.)

Procedure:

Seed RAW 264.7 cells in 24-well plates at a density of 2 x 10⁵ cells/well and allow to adhere

overnight.

Pre-treat cells with various concentrations of paeoniflorin for 2 hours.

To induce M1 polarization, stimulate cells with 100 ng/mL LPS for 24 hours.

To induce M2 polarization, stimulate cells with 20 ng/mL IL-4 for 24 hours.

Collect cell culture supernatants for NO and cytokine analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 17 Tech Support

https://www.benchchem.com/product/b7979393/docs?utm_src=pdf-body#paeoniflorin-s-role-in-modulating-immune-responses-a-technical-guide
https://www.benchchem.com/product/b7979393/docs?utm_src=pdf-body#paeoniflorin-s-role-in-modulating-immune-responses-a-technical-guide
https://www.benchchem.com/product/b7979393/docs?utm_src=pdf-body#paeoniflorin-s-role-in-modulating-immune-responses-a-technical-guide
https://www.benchchem.com/product/b7979393/docs?utm_src=pdf-body#paeoniflorin-s-role-in-modulating-immune-responses-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7979393?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Measure NO production in the supernatant using the Griess reagent according to the

manufacturer's instructions.

Quantify the levels of TNF-α and IL-6 (for M1) and IL-10 (for M2) in the supernatant using

ELISA kits.

Lyse the cells and extract total RNA for qRT-PCR analysis of M1 (e.g., iNOS, TNF-α) and M2

(e.g., Arg-1, CD206) marker gene expression.

Seed RAW 264.7 cells

Pre-treat with Paeoniflorin

Stimulate with LPS (M1)
or IL-4 (M2)

Collect Supernatant
and Lyse Cells

Analyze Supernatant
(NO, Cytokines)

qRT-PCR for
M1/M2 Markers

End

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 17 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7979393?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for in vitro macrophage polarization assay.

Western Blot Analysis of NF-κB and MAPK Pathways
Objective: To investigate the effect of paeoniflorin on the activation of NF-κB and MAPK

signaling pathways.

Materials:

Immune cells of interest (e.g., RAW 264.7, THP-1)

Paeoniflorin

Stimulant (e.g., LPS, BLP)

RIPA lysis buffer with protease and phosphatase inhibitors

BCA protein assay kit

SDS-PAGE gels and electrophoresis apparatus

PVDF membranes and transfer apparatus

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies (e.g., anti-p-p65, anti-p65, anti-p-IκBα, anti-IκBα, anti-p-p38, anti-p38,

anti-p-ERK, anti-ERK, anti-p-JNK, anti-JNK, anti-β-actin)

HRP-conjugated secondary antibodies

ECL detection reagent and imaging system

Procedure:

Culture and treat cells with paeoniflorin and/or a stimulant as described in the specific

experimental design.
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Lyse the cells with RIPA buffer and quantify protein concentration using the BCA assay.

Separate equal amounts of protein (e.g., 20-30 µg) by SDS-PAGE and transfer to a PVDF

membrane.[16][17]

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with the appropriate primary antibody overnight at 4°C.

Wash the membrane with TBST and incubate with the corresponding HRP-conjugated

secondary antibody for 1 hour at room temperature.

Wash the membrane again with TBST.

Detect the protein bands using an ECL detection reagent and an imaging system.

Quantify band intensities and normalize to a loading control (e.g., β-actin).

Conclusion and Future Directions
Paeoniflorin exhibits multifaceted immunomodulatory and anti-inflammatory effects by

targeting key immune cells and signaling pathways. Its ability to suppress pro-inflammatory

responses while promoting regulatory mechanisms underscores its therapeutic potential for a

wide range of immune-mediated diseases, including rheumatoid arthritis, systemic lupus

erythematosus, and psoriasis.[1] The data and protocols presented in this guide provide a solid

foundation for further research and development of paeoniflorin as a novel immunomodulatory

agent.

Future research should focus on:

Elucidating the precise molecular targets of paeoniflorin through advanced techniques such

as proteomics and transcriptomics.

Conducting well-designed clinical trials to validate the preclinical findings and establish the

safety and efficacy of paeoniflorin in human patients.

Exploring the potential of paeoniflorin in combination therapies with existing

immunomodulatory drugs to enhance therapeutic outcomes and reduce side effects.
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Developing novel drug delivery systems to improve the bioavailability and targeted delivery

of paeoniflorin.

By continuing to unravel the intricate mechanisms of paeoniflorin's action, the scientific and

medical communities can work towards harnessing its full therapeutic potential for the benefit of

patients with immune-related disorders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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